![molecular formula C18H25N3O2S B284575 2-(4-tert-butylphenoxy)-N-(5-butyl-1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B284575.png)
2-(4-tert-butylphenoxy)-N-(5-butyl-1,3,4-thiadiazol-2-yl)acetamide
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Overview
Description
2-(4-tert-butylphenoxy)-N-(5-butyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "TBPT" and is a member of the thiadiazole family of compounds. TBPT is a white crystalline powder and has a molecular weight of 383.55 g/mol.
Mechanism of Action
TBPT exerts its biological effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2) and reducing the production of reactive oxygen species (ROS). COX-2 is an enzyme that is involved in the production of inflammatory mediators, such as prostaglandins. ROS are highly reactive molecules that can cause cellular damage and contribute to the development of various diseases.
Biochemical and Physiological Effects:
TBPT has been shown to exhibit potent anti-inflammatory effects by reducing the production of inflammatory mediators, such as prostaglandins. It also exhibits anti-tumor effects by inducing cell cycle arrest and promoting apoptosis in cancer cells. TBPT has been shown to reduce oxidative stress and improve mitochondrial function, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
TBPT has several advantages for use in lab experiments. It is readily available, relatively inexpensive, and exhibits potent biological effects at low concentrations. However, TBPT has some limitations, including its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on TBPT. One area of interest is the development of novel formulations of TBPT that improve its solubility and bioavailability. Another area of interest is the investigation of TBPT's potential use in the treatment of other neurodegenerative diseases, such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Additionally, further studies are needed to elucidate the precise mechanisms underlying TBPT's biological effects and to optimize its therapeutic potential.
Synthesis Methods
TBPT can be synthesized through a multi-step reaction process that involves the condensation of 4-tert-butylphenol and 5-butyl-1,3,4-thiadiazol-2-amine followed by the acetylation of the resulting intermediate with acetic anhydride. The final product is obtained through recrystallization from ethanol.
Scientific Research Applications
TBPT has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-inflammatory, anti-tumor, and anti-oxidant properties. TBPT has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C18H25N3O2S |
---|---|
Molecular Weight |
347.5 g/mol |
IUPAC Name |
2-(4-tert-butylphenoxy)-N-(5-butyl-1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C18H25N3O2S/c1-5-6-7-16-20-21-17(24-16)19-15(22)12-23-14-10-8-13(9-11-14)18(2,3)4/h8-11H,5-7,12H2,1-4H3,(H,19,21,22) |
InChI Key |
XZQYIEDYSRMOPT-UHFFFAOYSA-N |
SMILES |
CCCCC1=NN=C(S1)NC(=O)COC2=CC=C(C=C2)C(C)(C)C |
Canonical SMILES |
CCCCC1=NN=C(S1)NC(=O)COC2=CC=C(C=C2)C(C)(C)C |
Origin of Product |
United States |
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